Cas no 80311-26-8 (Aristolactam IIIa N-beta-D-glucoside)
80311-26-8 structure
Product Name:Aristolactam IIIa N-beta-D-glucoside
CAS No:80311-26-8
MF:C22H19NO9
MW:441.387566804886
CID:2067436
PubChem ID:5319621
Update Time:2025-04-21
Aristolactam IIIa N-beta-D-glucoside Chemical and Physical Properties
Names and Identifiers
-
- Aristolactam IIIa N-beta-D-glucoside
- Aristolactam IIIa N-??-glucoside
- AKOS040763176
- 80311-26-8
- 10-Hydroxy-6-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)-[1,3]dioxolo[4',5':4,5]benzo[1,2,3-cd]benzo[f]indol-5(6H)-one
-
- Inchi: 1S/C22H19NO9/c24-6-14-17(26)18(27)19(28)22(32-14)23-12-3-8-1-2-9(25)4-10(8)16-15(12)11(21(23)29)5-13-20(16)31-7-30-13/h1-5,14,17-19,22,24-28H,6-7H2/t14-,17-,18+,19-,22-/m1/s1
- InChI Key: LJQXKFYPXDAXBL-MAEOEUOPSA-N
- SMILES: O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1N1C(C2C=C3C(=C4C5C=C(C=CC=5C=C1C=24)O)OCO3)=O)O)O)O
Computed Properties
- Exact Mass: 441.10598118g/mol
- Monoisotopic Mass: 441.10598118g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 32
- Rotatable Bond Count: 2
- Complexity: 753
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.823
- Topological Polar Surface Area: 149Ų
Aristolactam IIIa N-beta-D-glucoside Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Aristolactam IIIa N-beta-D-glucoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | TN6118-5 mg |
Aristolactam IIIa N-β-glucoside |
80311-26-8 | 98% | 5mg |
¥ 4,420 | 2023-07-11 | |
| TargetMol Chemicals | TN6118-1 mL * 10 mM (in DMSO) |
Aristolactam IIIa N-β-glucoside |
80311-26-8 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4520 | 2023-09-15 | |
| TargetMol Chemicals | TN6118-5mg |
Aristolactam IIIa N-β-glucoside |
80311-26-8 | 5mg |
¥ 4420 | 2024-07-20 | ||
| TargetMol Chemicals | TN6118-1 ml * 10 mm |
Aristolactam IIIa N-β-glucoside |
80311-26-8 | 1 ml * 10 mm |
¥ 4520 | 2024-07-20 |
Aristolactam IIIa N-beta-D-glucoside Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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